Cas no 2680532-92-5 (3-{4-(trifluoromethoxy)phenylmethyl}pyrrolidine hydrochloride)

• Product Name: 3-{4-(trifluoromethoxy)phenylmethyl}pyrrolidine hydrochloride
• CAS No: 2680532-92-5
• MF: C₁₂H₁₅ClF₃NO
• MW: 281.701812982559
• MDL: MFCD34183536
• CID: 5645889
• PubChem ID: 165912663
• Update Time: 2025-10-30

3-{4-(trifluoromethoxy)phenylmethyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28265683
• 2680532-92-5
• 3-{[4-(trifluoromethoxy)phenyl]methyl}pyrrolidine hydrochloride
• 3-{4-(trifluoromethoxy)phenylmethyl}pyrrolidine hydrochloride

• MDL： MFCD34183536
• Inchi： 1S/C12H14F3NO.ClH/c13-12(14,15)17-11-3-1-9(2-4-11)7-10-5-6-16-8-10;/h1-4,10,16H,5-8H2;1H
• InChI Key： LBVNMYIIOCWTSC-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)CC1CNCC1)(F)F

Computed Properties

• Exact Mass: 281.0794263g/mol
• Monoisotopic Mass: 281.0794263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-{4-(trifluoromethoxy)phenylmethyl}pyrrolidine hydrochloride

Introduction to 3-{4-(trifluoromethoxy)phenylmethyl}pyrrolidine hydrochloride (CAS No. 2680532-92-5)

3-{4-(trifluoromethoxy)phenylmethyl}pyrrolidine hydrochloride, identified by its CAS number 2680532-92-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The unique structural features of this molecule, particularly the presence of a trifluoromethoxy group and a phenylmethyl side chain attached to a pyrrolidine core, contribute to its distinctive chemical and pharmacological properties.

The trifluoromethoxy group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of molecules, thereby improving their bioavailability. This group is frequently incorporated into drug candidates due to its ability to modulate receptor interactions and influence drug-receptor binding affinity. In contrast, the phenylmethyl moiety, also known as a benzyl group, introduces additional lipophilicity and can contribute to the overall solubility and pharmacokinetic profile of the compound. The pyrrolidine ring, a six-membered heterocyclic structure containing nitrogen, is another common feature in medicinal chemistry, often found in bioactive molecules due to its ability to mimic natural amino acid structures and interact with biological targets.

The hydrochloride salt form of this compound, denoted as hydrochloride, enhances its solubility in water, which is crucial for formulation development and administration. This salt form is particularly important for oral and intravenous drug delivery systems, where solubility plays a critical role in ensuring adequate drug absorption and efficacy. The combination of these structural elements makes 3-{4-(trifluoromethoxy)phenylmethyl}pyrrolidine hydrochloride a compelling candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The structural framework of 3-{4-(trifluoromethoxy)phenylmethyl}pyrrolidine hydrochloride suggests potential activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer, inflammation, and neurological disorders. For instance, the trifluoromethoxy group may facilitate interactions with the active sites of these enzymes by modulating electronic properties and binding affinity. Additionally, the presence of the benzyl group could enhance interactions with aromatic residues in protein targets, further optimizing binding interactions.

The pyrrolidine core is particularly noteworthy for its prevalence in bioactive molecules. Pyrrolidine derivatives have been reported to exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The specific substitution pattern on the pyrrolidine ring can significantly influence its pharmacological properties. In this case, the attachment of the 4-()phenylmethyl group introduces additional complexity and potential for selective targeting. This substitution pattern may confer specificity towards certain enzyme families or receptor subtypes, making it an attractive scaffold for structure-activity relationship (SAR) studies.

Numerous studies have demonstrated the utility of trifluoromethoxy-substituted compounds in medicinal chemistry. The electron-withdrawing nature of the trifluoromethoxy group can enhance binding interactions by influencing hydrogen bonding patterns and electronic distributions at binding sites. Furthermore, this group can improve metabolic stability by resisting oxidation or demethylation under physiological conditions. These properties make trifluoromethoxy compounds particularly valuable for developing drugs with prolonged half-lives and improved therapeutic windows.

The benzylmethyl side chain in 3-{4-(

The hydrochloride salt form of this compound not only improves solubility but also ensures consistent drug delivery properties. In pharmaceutical development, salt formation is a common strategy used to enhance drug solubility and bioavailability. The chloride ion interacts with polar functional groups on the molecule or within biological targets, facilitating better dissolution and absorption rates. This makes 3-{4-(

The potential therapeutic applications of 3-{4-(

In conclusion，3-{4-(